Cas no 864918-95-6 (2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one)

• Product Name: 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one
• CAS No: 864918-95-6
• Molecular Formula: C₁₇H₁₄N₂OS₂
• Molecular Weight: 326.435861110687
• CID: 6136995
• PubChem ID: 7119416

2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one Properties

Names and Identifiers

• 2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-phenylethan-1-one
• Ethanone, 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-1-phenyl-
• 2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-1-phenylethan-1-one
• F0698-0345
• AKOS024597822
• 2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-1-phenylethanone
• 864918-95-6
• SR-01000908034
• SR-01000908034-1
• 1-phenyl-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)ethanone

• InChIKey： WURFSMFMQVWYIA-UHFFFAOYSA-N
• Inchi： 1S/C17H14N2OS2/c1-12-7-5-6-10-14(12)16-18-17(22-19-16)21-11-15(20)13-8-3-2-4-9-13/h2-10H,11H2,1H3
• SMILES： C(=O)(C1=CC=CC=C1)CSC1SN=C(C2=CC=CC=C2C)N=1

Computed Properties

• Exact Mass: 326.05475542g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 326.05475542g/mol
• Heavy Atom Count: 22
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Boiling Point: 516.4±60.0 °C(Predicted)
• pka: -1.75±0.50(Predicted)
• Density: 1.33±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones